2-Hydroxy-3-(trifluoromethoxy)benzoic acid
Overview
Description
“2-Hydroxy-3-(trifluoromethoxy)benzoic acid” is a chemical compound . It is a member of benzoic acids . The molecular formula is C8H5F3O3 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented as CF3OC6H4CO2H . The molecular weight is 206.12 .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s known that the reaction of the sensor with peroxyl and alkoxyl radicals is initiated by the formation of the phenoxyl radicals, followed by radical–radical reactions and product hydrolysis responsible for the release of fluorescein .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.4±0.1 g/cm3, boiling point of 231.6±35.0 °C at 760 mmHg, and a flash point of 93.9±25.9 °C .Scientific Research Applications
Novel Fluorescence Probes Development
The compound has been utilized in the design and synthesis of novel fluorescence probes like HPF and APF, specifically for the detection of highly reactive oxygen species (hROS) such as hydroxyl radical and reactive intermediates of peroxidase. These probes, which include modifications of the benzoic acid structure, can differentiate hROS from other reactive oxygen species, making them valuable tools for studying the roles of hROS in biological and chemical applications (Setsukinai et al., 2003).
Antibacterial Agent Synthesis
Derivatives of benzoic acid, like 3-hydroxy benzoic acid, have been synthesized and tested for their antibacterial properties. These derivatives exhibit various biological properties, including antimicrobial, anti-inflammatory, and antioxidant effects, and are used in pharmaceuticals, cosmetics, and food and beverages. Novel hybrid derivatives of 3-Hydroxy benzoic acid have been synthesized, showing potential as chemotherapeutic agents in new drug development (Satpute et al., 2018).
Inorganic–Organic Hybrid Frameworks
3,4,5-Tris(carboxymethoxy)benzoic acid, a derivative, has been used as a structure-directing agent to prepare inorganic–organic hybrid frameworks. These frameworks are based on polynuclear metal-hydroxyl clusters and have properties such as high thermal stability, photophysical properties (strong blue light emission under UV light), and magnetic properties. This indicates the potential of benzoic acid derivatives in materials science for creating advanced materials with specific properties (Yang et al., 2015).
Recyclable Hypervalent Iodine Reagents
Derivatives of benzoic acid, like 3-[bis(trifluoroacetoxy)iodo]benzoic acid and 3-[hydroxy(tosyloxy)iodo]benzoic acid, have been developed as new recyclable iodine(III) reagents. These reagents, derived from 3-iodosylbenzoic acid, show promise in various chemical reactions, allowing for the easy recovery of the reduced form, 3-iodobenzoic acid, from reaction mixtures. This indicates their potential use in sustainable and environmentally friendly chemical processes (Yusubov et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
2-hydroxy-3-(trifluoromethoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O4/c9-8(10,11)15-5-3-1-2-4(6(5)12)7(13)14/h1-3,12H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDFAGXLFYRIEBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)OC(F)(F)F)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50479343 |
Source
|
| Record name | 2-Hydroxy-3-(trifluoromethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50479343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
773873-50-0 |
Source
|
| Record name | 2-Hydroxy-3-(trifluoromethoxy)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=773873-50-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Hydroxy-3-(trifluoromethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50479343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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